Cas no 936250-20-3 (3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

3-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative of pyrazole, serving as a versatile intermediate in organic synthesis and medicinal chemistry. Its key advantages include enhanced stability under ambient conditions compared to free boronic acids, making it suitable for prolonged storage and handling. The tetramethyl-1,3,2-dioxaborolane moiety improves solubility in organic solvents, facilitating Suzuki-Miyaura cross-coupling reactions. This compound is particularly valuable in the synthesis of heterocyclic scaffolds and bioactive molecules due to its regioselective reactivity. Its structural features allow for efficient functionalization, enabling applications in pharmaceutical research and materials science. The product is typically characterized by high purity and consistent performance in borylation reactions.

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure

936250-20-3 structure

Product Name:3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

CAS No:936250-20-3

MF:C₁₀H₁₇BN₂O₂

MW:208.065182447433

MDL:MFCD08690235

CID:69574

PubChem ID:17750270

Update Time:2025-05-28

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1H-Pyrazole,3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 3-Methyl-1H-pyrazole-4-boronic acid pinacol ester
- 3-METHYL-4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-1H-PYRAZOLE
- 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 3-Methylpyrazole-4-boronic acid
- 3-METHYLPYRAZOLE-4-BORONIC ACID, PINACOL ESTER
- 3-METHYL-4-PYRAZOLE BORONIC ACID PINACOL ESTER
- 3-Methylpyrazole-4-boronic acid pinacol ester
- 3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (ACI)
- (3-Methyl-1H-pyrazol-4-yl)boronic acid pinacol ester
- 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(methyl)-1H-pyrazole
- BCP21842
- DTXSID50590401
- 5-Methyl-1H-pyrazole-4-boronic acid, pinacol ester
- MSJAEFFWTBMIKT-UHFFFAOYSA-N
- 5-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 936250-20-3
- CS-W005192
- EN300-212613
- O10133
- 3-Methyl-1H-pyrazole-4-boronic acid pinacol ester, 97%
- 3-methyl-pyrazole-4-boronic acid pinacol ester
- Z1509585905
- STL555809
- 3-Methyl-1H-pyrazole-4-boronic acid pinacol ester
- AKOS015960133
- (5-METHYL-1H-PYRAZOL-4-YL)BORONIC ACID PINACOL ESTER
- SCHEMBL140519
- MFCD10698991
- PB12557
- GS-5719
- 5-methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
- J-512926
- methylpyrazole-4-boronic acid pinacol ester
- 1430754-36-1
- SY014616
- MFCD08690235
- 5-METHYLPYRAZOLE-4-BORONIC ACID, PINACOL ESTER
- BBL102010
- AKOS016015841
- MDL： MFCD08690235
- Inchi： 1S/C10H17BN2O2/c1-7-8(6-12-13-7)11-14-9(2,3)10(4,5)15-11/h6H,1-5H3,(H,12,13)
- InChI Key： MSJAEFFWTBMIKT-UHFFFAOYSA-N
- SMILES： N1=C(C)C(B2OC(C)(C)C(C)(C)O2)=CN1

Computed Properties

Exact Mass: 208.13800
Monoisotopic Mass: 208.1383080 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 208.07
Topological Polar Surface Area: 47.1

Experimental Properties

Melting Point: 129-134 °C
Boiling Point: 350.3°C at 760 mmHg
Flash Point: 165.6℃
PSA: 47.14000
LogP: 1.01730

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：Inert atmosphere,2-8°C

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB03394-1 G	3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	936250-20-3	97%	1g	¥ 145.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB03394-5 G	3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	936250-20-3	97%	5g	¥ 448.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB03394-10 G	3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	936250-20-3	97%	10g	¥ 858.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB03394-25 G	3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	936250-20-3	97%	25g	¥ 1,617.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB03394-50 G	3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	936250-20-3	97%	50g	¥ 2,877.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB03394-100 G	3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	936250-20-3	97%	100g	¥ 4,989.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB03394-250 G	3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	936250-20-3	97%	250g	¥ 9,979.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB0942-1 G	3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	936250-20-3	95%	1g	¥ 1,643.00	2021-05-07
Chemenu	CM112376-5g	3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	936250-20-3	95+%	5g	$59	2021-08-06
Chemenu	CM112376-10g	3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	936250-20-3	95+%	10g	$107	2021-08-06

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Production Method

Production Method 1

1453-58-3

25015-63-8

936250-20-3

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ; 3 h, reflux

Reference

: ClTi(OiPr)3-Promoted Reductive Amination on the Solid Phase: Combinatorial Synthesis of a Biaryl-Based Sulfonamide Library

Gutierrez, Corey D.; Bavetsias, Vassilios; McDonald, Edward, Journal of Combinatorial Chemistry, 2008, 10(2), 280-284

Production Method 2

73183-34-3

1021919-24-3

936250-20-3

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Dimethyl sulfoxide ; 18 h, rt → 90 °C

Reference

: Heteroaryl compounds, compositions thereof, preparation and methods of treatment therewith

, World Intellectual Property Organization, , ,

Production Method 3

936250-20-3

Reaction Conditions

Reference

: Preparation of novel antimalarial agents containing heterocyclic compound

, World Intellectual Property Organization, , ,

Production Method 4

936250-20-3

Reaction Conditions

Reference

: Preparation of phenylpyrazole derivatives as potent ROCK1 and ROCK2 inhibitors

, United States, , ,

Production Method 5

13808-64-5

73183-34-3

936250-20-3

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ; overnight, 90 °C

Reference

: Triazolopyrazine compounds useful for the treatment of degenerative and inflammatory diseases and their preparation

, World Intellectual Property Organization, , ,

Production Method 6

1453-58-3

73183-34-3

936250-20-3

Reaction Conditions

1.1 Catalysts: 3,4,7,8-Tetramethyl-1,10-phenanthroline , Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Tetrahydrofuran ; 1 h, 80 °C
1.2 Solvents: Tetrahydrofuran ; 21 h, 80 °C
1.3 Solvents: Diethyl ether , Water

Reference

: Iridium-Catalyzed C-H Borylation of Heteroarenes: Scope, Regioselectivity, Application to Late-Stage Functionalization, and Mechanism

Larsen, Matthew A.; Hartwig, John F., Journal of the American Chemical Society, 2014, 136(11), 4287-4299

Production Method 7

73183-34-3

1021919-24-3

936250-20-3

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ; 16 h, rt → 90 °C

Reference

: Compositions and methods for inhibition of transducin β-like protein 1 binding to disease-associated molecules

, World Intellectual Property Organization, , ,

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Raw materials

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Preparation Products

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (936250-20-3)

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

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Cas no 936250-20-3 (3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Raw materials

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Preparation Products

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Related Literature

Related Categories

936250-20-3 (3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole) Related Products